N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine

• IUPAC Name: [6-(diethylamino)pyridin-3-yl]-(4-pyridin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C20H26N4O2/c1-3-23(4-2)19-8-7-16(14-22-19)20(25)24-12-9-17(10-13-24)26-18-6-5-11-21-15-18/h5-8,11,14-15,17H,3-4,9-10,12-13H2,1-2H3
• InChI Key: PRRYZQBZPHAGKT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(C=C1)C(=O)N2CCC(CC2)OC3=CN=CC=C3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since become a common ingredient in many commercial insect repellent products. DEET is known for its effectiveness in repelling a variety of insects, including mosquitoes, ticks, and fleas.

Mechanism of Action

N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine works by interfering with the insect's ability to detect and locate its host. It does this by blocking the receptors in the insect's antennae that are responsible for detecting the chemicals that humans and animals emit. This makes it difficult for the insect to locate its host and reduces the likelihood of bites.
Biochemical and Physiological Effects:
N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine has been shown to have low toxicity in humans and animals when used as directed. However, there have been some reports of adverse reactions, particularly in children and individuals with sensitive skin. These reactions can include skin irritation, eye irritation, and neurological symptoms such as headaches and dizziness.

Advantages and Limitations for Lab Experiments

N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine is a widely used insect repellent, making it readily available for use in laboratory experiments. Its effectiveness in repelling a variety of insects makes it a valuable tool in the study of insect behavior and ecology. However, the potential for adverse reactions in humans and animals must be taken into consideration when using N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine in laboratory experiments.

Future Directions

1. Development of new insect repellents that are more effective and have fewer side effects than N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine.
2. Study of the long-term effects of N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine exposure on human and animal health.
3. Investigation of the mechanisms of N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine resistance in insects and the development of strategies to overcome it.
4. Study of the environmental impacts of N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine use, including its effects on non-target organisms and ecosystems.
5. Development of new methods for synthesizing N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine that are more efficient and environmentally friendly.
In conclusion, N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine is a highly effective insect repellent that has been extensively studied for its ability to prevent insect-borne diseases. While it has some limitations and potential side effects, it remains an important tool in the prevention of insect bites and the study of insect behavior and ecology. Ongoing research is needed to develop new insect repellents that are more effective and have fewer side effects than N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine, and to better understand the long-term effects of N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine exposure on human and animal health.

Synthesis Methods

N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine is synthesized through a multi-step process starting with 3-methylbenzoyl chloride and 3-pyridinecarboxylic acid. The reaction proceeds through multiple steps including esterification, amidation, and reduction. The final product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine has been extensively studied for its effectiveness in repelling insects. It has been shown to be highly effective against mosquitoes, ticks, and fleas, making it an important tool in the prevention of insect-borne diseases such as malaria, Lyme disease, and West Nile virus. N,N-diethyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine is also used in the agriculture industry to protect crops from insect damage.